Cas no 699021-29-9 (2-Hexanol, 1-iodo-, acetate)

2-Hexanol, 1-iodo-, acetate structure
2-Hexanol, 1-iodo-, acetate structure
Product Name:2-Hexanol, 1-iodo-, acetate
CAS No:699021-29-9
MF:C8H17IO3
MW:288.123255491257
CID:391164
PubChem ID:71374337
Update Time:2025-04-19

2-Hexanol, 1-iodo-, acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanol, 1-iodo-, acetate
    • acetic acid,1-iodohexan-2-ol
    • 699021-29-9
    • DTXSID00797125
    • Acetic acid;1-iodohexan-2-ol
    • Acetic acid--1-iodohexan-2-ol (1/1)
    • Inchi: 1S/C6H13IO.C2H4O2/c1-2-3-4-6(8)5-7;1-2(3)4/h6,8H,2-5H2,1H3;1H3,(H,3,4)
    • InChI Key: JLKNEQFIGCVVDD-UHFFFAOYSA-N
    • SMILES: ICC(CCCC)O.OC(C)=O

Computed Properties

  • Exact Mass: 288.02181
  • Monoisotopic Mass: 288.02224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd